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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of C.I. Acid
Black 107 (CAS No. 12218-96-1), a pre-metallized acid dye. Understanding the solubility of
this complex azo dye is critical for its application in various fields, including textiles, leather
dyeing, and potentially as a component in certain analytical or diagnostic procedures. This
document collates available quantitative data, outlines factors influencing its solubility, and
provides a standardized experimental protocol for its determination.

Core Concepts and Chemical Properties

Acid Black 107 is a black powder that forms a blue-gray solution when dissolved in water.[1][2]
[3][4][5] Its structure as a 1:2 chromium complex imparts high stability and fastness properties.
The presence of sulfonic acid groups within its molecular structure is key to its water-soluble
nature.[6]

Quantitative Solubility Data

The solubility of Acid Black 107 in aqueous solutions is significantly influenced by
temperature. Limited quantitative data is available in the public domain; however, the following
table summarizes the key findings.
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Solubility (g/L) in
Temperature (°C) L Reference(s)
Deionized Water

25 <5 [7]

90 30 [L1E3][41[71(8]

This data clearly indicates a strong positive correlation between temperature and the solubility
of Acid Black 107 in water.

Factors Influencing Aqueous Solubility

Several factors beyond temperature can impact the solubility of Acid Black 107 in aqueous

media:

e pH: The pH of the aqueous solution is a critical factor. Dyeing processes with Acid Black
107 are typically carried out in neutral to slightly acidic conditions, with pH values ranging
from 5 to 8.[1][9] Altering the pH outside of this range, particularly to more acidic conditions
(below pH 4.0), may lead to the protonation of the sulfonate groups, potentially causing the
dye to precipitate out of solution.[7]

» Electrolytes: The presence of electrolytes, such as salts, can decrease the solubility of acid
dyes through a phenomenon known as the "salting-out" effect.[6][7] An increase in ionic
strength of the solution can reduce the hydration of the dye molecules, leading to
aggregation and precipitation.

o Co-solvents: While not specifically documented for Acid Black 107, the addition of organic
co-solvents can influence the solubility of acid dyes. The nature of the co-solvent and its
concentration will determine whether it enhances or decreases solubility.

Experimental Protocol for Determining Aqueous
Solubility

The following is a generalized experimental protocol for determining the aqueous solubility of
Acid Black 107, based on the equilibrium saturation method coupled with UV-Visible
spectrophotometry.
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. Materials and Equipment:
Acid Black 107 powder
Deionized water (or buffer of desired pH)
Volumetric flasks
Conical flasks or sealed vials
Shaking incubator or magnetic stirrer with temperature control
Centrifuge
Syringe filters (e.g., 0.45 um pore size)
UV-Visible Spectrophotometer
Cuvettes
Analytical balance
. Preparation of Standard Solutions:

Accurately weigh a small amount of Acid Black 107 and dissolve it in a known volume of
deionized water to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to create a set of standard solutions with
decreasing concentrations.

. Generation of a Calibration Curve:

Measure the absorbance of each standard solution at the maximum absorption wavelength
(Amax) of Acid Black 107 (typically between 610-630 nm) using the UV-Visible
spectrophotometer.[7]

Plot a graph of absorbance versus concentration for the standard solutions.
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o Perform a linear regression analysis to obtain the equation of the line (Beer-Lambert Law
plot) and the correlation coefficient (R?2).

4. Solubility Determination (Equilibrium Saturation Method):

e Add an excess amount of Acid Black 107 powder to a known volume of deionized water (or
the aqueous solution of interest) in a sealed container.

o Agitate the suspension at a constant temperature for a prolonged period (e.g., 24-48 hours)
to ensure that equilibrium is reached.

 After equilibration, allow the suspension to settle.

o Separate the undissolved solid from the saturated solution by centrifugation followed by
filtration of the supernatant through a syringe filter. It is crucial to maintain the temperature
during this step to prevent precipitation or further dissolution.

¢ Dilute a known volume of the clear, saturated filtrate with deionized water to bring the
absorbance within the linear range of the calibration curve.

e Measure the absorbance of the diluted solution at the Amax.

o Use the equation from the calibration curve to calculate the concentration of the diluted
solution.

o Multiply the calculated concentration by the dilution factor to determine the solubility of Acid
Black 107 in the aqueous solution at that specific temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of Acid Black
107 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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